S-(+)-O-Desmethyl-Venlafaxine d6
CAS No.: 1062609-99-7
Cat. No.: VC0196723
Molecular Formula: C16H19D6NO2
Molecular Weight: 269.37
Purity: 0.95
* For research use only. Not for human or veterinary use.
| CAS No. | 1062609-99-7 |
|---|---|
| Molecular Formula | C16H19D6NO2 |
| Molecular Weight | 269.37 |
Chemical Identity and Structural Properties
S-(+)-O-Desmethyl-Venlafaxine-d6 is a stable isotope-labeled variant of O-Desmethyl Venlafaxine, featuring six deuterium atoms incorporated into its structure. This deuteration provides distinct analytical advantages while maintaining similar pharmacological properties to the non-deuterated compound.
Chemical Nomenclature and Identifiers
The compound is formally identified through several systematic and commercial designations:
The compound features a phenol structure with a complex side chain containing a hydroxycyclohexyl group and a dimethylamino terminus. The six deuterium atoms are strategically positioned, creating a compound with identical chemical reactivity but distinctly different mass compared to its non-deuterated counterpart .
Physical Properties
S-(+)-O-Desmethyl-Venlafaxine-d6 appears as a white to off-white solid at room temperature . Its physical properties are largely similar to the non-deuterated form, with the primary difference being its mass due to the incorporated deuterium atoms. The stability profile allows for standard storage conditions when maintained as a powder at -20°C, with a typical shelf-life of three years under these conditions .
Relationship to Venlafaxine Metabolism
Understanding S-(+)-O-Desmethyl-Venlafaxine-d6 requires examining its parent compounds and metabolic relationships within the pharmacological landscape.
Venlafaxine Pharmacology
Venlafaxine (VEN) belongs to the serotonin-norepinephrine reuptake inhibitor (SNRI) class of antidepressants. It is indicated for the treatment of depression and anxiety disorders, functioning through dual inhibition of serotonin and noradrenaline reuptake . The compound exhibits a relatively complex pharmacokinetic profile characterized by significant first-pass metabolism.
Metabolic Pathway and Stereochemistry
Venlafaxine undergoes extensive first-pass metabolism in the intestine and liver, with O-desmethyl venlafaxine (ODV, also known as desvenlafaxine) emerging as the major active metabolite . This metabolic transformation is primarily catalyzed by cytochrome P-450 enzymes, with CYP2D6 playing a dominant role and CYP2C19 contributing to a lesser extent .
The metabolism of venlafaxine results in a chiral environment, with S-(+)-O-Desmethyl-Venlafaxine representing the S-enantiomer of the O-desmethyl metabolite. This stereochemical specificity has significant implications for both pharmacological activity and analytical identification .
Applications in Analytical Chemistry
The deuterated compound serves critical functions in pharmaceutical analysis and research methodology.
Internal Standard Applications
S-(+)-O-Desmethyl-Venlafaxine-d6 finds its primary application as an internal standard in analytical methodologies, particularly liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) . As described in pharmacokinetic research, the compound serves as a reference standard enabling accurate quantification of venlafaxine and its metabolites in biological samples.
The research by Xie et al. employed deuterated internal standards including VEN-d6 and ODV-d6 in their LC-MS/MS method for simultaneous determination of VEN and ODV concentrations . Using this analytical approach, researchers achieved linearity ranges of 4–400 ng/ml for VEN and 20–2,000 ng/ml for ODV, demonstrating the utility of these deuterated standards in achieving precise measurements .
Advantages of Deuterium Labeling
The incorporation of six deuterium atoms provides several analytical advantages:
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Identical chromatographic retention times compared to the non-labeled compound
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Similar extraction efficiency and chemical behavior during sample preparation
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Mass spectral differentiation allowing selective detection and quantification
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Compensation for matrix effects and procedural variations
These properties make S-(+)-O-Desmethyl-Venlafaxine-d6 particularly valuable in therapeutic drug monitoring and bioequivalence studies where precise quantification is essential .
Pharmacokinetic Research Applications
S-(+)-O-Desmethyl-Venlafaxine-d6 plays an instrumental role in understanding the complex pharmacokinetics of venlafaxine.
Population Pharmacokinetic Modeling
Recent pharmacokinetic research has utilized deuterated standards to develop sophisticated joint population pharmacokinetic (PPK) models. In a study focusing on venlafaxine and O-desmethyl venlafaxine, researchers employed a one-compartment model incorporating first-pass metabolism to describe the concentrations of both compounds .
The model provided valuable insights into the pharmacokinetic parameters of venlafaxine and its primary metabolite, as shown in the following table:
| Parameter | Estimate | Relative Standard Error (%) |
|---|---|---|
| VEN Clearance (CL/F, L/h) | 80.9 | 9.7% |
| VEN Volume of Distribution (V/F, L) | 628 | 5.8% |
| ODV Clearance (CL M/F, L/h) | 22.1 | 6.6% |
| ODV Volume of Distribution (V M/F, L) | 238 | 33.1% |
| Absorption Rate Constant (K a, 1/h) | 0.63 | -- |
| First-pass Fraction (F P) | 0.048 | 18.3% |
The model identified morbid state and concomitant amisulpride as significant covariates affecting the clearance of both venlafaxine and O-desmethyl venlafaxine, which helps explain variations in drug exposure among different patient populations .
Clinical Relevance in CYP2D6 Deficiency
S-(+)-O-Desmethyl-Venlafaxine-d6 has contributed to research understanding the implications of genetic variations in CYP2D6 metabolism. Patients with genetic CYP2D6 deficiency present a particular challenge in venlafaxine treatment, as the conversion to the active metabolite may be impaired . Research utilizing this compound has helped elucidate the altered pharmacokinetics in these individuals, potentially informing more precise dosing strategies for patients with metabolic variations .
Research Significance and Future Perspectives
The availability of S-(+)-O-Desmethyl-Venlafaxine-d6 as an analytical standard has significant implications for advancing pharmacokinetic understanding and therapeutic applications.
Contributions to Precision Medicine
The development of joint population pharmacokinetic models utilizing S-(+)-O-Desmethyl-Venlafaxine-d6 has the potential to contribute to precision medication approaches in clinical practice . By accurately characterizing the pharmacokinetic variability of venlafaxine and its metabolites, researchers can develop more tailored dosing regimens for individual patients based on their specific characteristics and concomitant medications.
Methodological Advancements
The analytical methodologies developed using S-(+)-O-Desmethyl-Venlafaxine-d6 as an internal standard demonstrate the evolving sophistication of pharmaceutical analysis. These approaches may serve as templates for similar studies with other drugs undergoing pre-systemic metabolism, potentially inspiring broader applications in pharmacokinetic research .
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